Cas no 2580181-01-5 (3-(5-{(benzyloxy)carbonylamino}pyridin-2-yl)propanoic acid)
3-(5-{(benzyloxy)carbonylamino}pyridin-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)propanoic acid
- 2580181-01-5
- EN300-27723261
- 3-(5-{(benzyloxy)carbonylamino}pyridin-2-yl)propanoic acid
-
- Inchi: 1S/C16H16N2O4/c19-15(20)9-8-13-6-7-14(10-17-13)18-16(21)22-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,18,21)(H,19,20)
- InChI Key: VCVFKGPIJJAEOZ-UHFFFAOYSA-N
- SMILES: O(C(NC1=CN=C(C=C1)CCC(=O)O)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 300.11100700g/mol
- Monoisotopic Mass: 300.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 88.5Ų
3-(5-{(benzyloxy)carbonylamino}pyridin-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27723261-1g |
3-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)propanoic acid |
2580181-01-5 | 1g |
$1070.0 | 2023-09-10 | ||
| Enamine | EN300-27723261-5g |
3-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)propanoic acid |
2580181-01-5 | 5g |
$3105.0 | 2023-09-10 | ||
| Enamine | EN300-27723261-10g |
3-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)propanoic acid |
2580181-01-5 | 10g |
$4606.0 | 2023-09-10 | ||
| Enamine | EN300-27723261-0.05g |
3-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)propanoic acid |
2580181-01-5 | 95.0% | 0.05g |
$900.0 | 2025-03-20 | |
| Enamine | EN300-27723261-0.1g |
3-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)propanoic acid |
2580181-01-5 | 95.0% | 0.1g |
$943.0 | 2025-03-20 | |
| Enamine | EN300-27723261-0.25g |
3-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)propanoic acid |
2580181-01-5 | 95.0% | 0.25g |
$985.0 | 2025-03-20 | |
| Enamine | EN300-27723261-0.5g |
3-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)propanoic acid |
2580181-01-5 | 95.0% | 0.5g |
$1027.0 | 2025-03-20 | |
| Enamine | EN300-27723261-1.0g |
3-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)propanoic acid |
2580181-01-5 | 95.0% | 1.0g |
$1070.0 | 2025-03-20 | |
| Enamine | EN300-27723261-2.5g |
3-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)propanoic acid |
2580181-01-5 | 95.0% | 2.5g |
$2100.0 | 2025-03-20 | |
| Enamine | EN300-27723261-5.0g |
3-(5-{[(benzyloxy)carbonyl]amino}pyridin-2-yl)propanoic acid |
2580181-01-5 | 95.0% | 5.0g |
$3105.0 | 2025-03-20 |
3-(5-{(benzyloxy)carbonylamino}pyridin-2-yl)propanoic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 3-(5-{(benzyloxy)carbonylamino}pyridin-2-yl)propanoic acid
Comprehensive Overview of 3-(5-{(benzyloxy)carbonylamino}pyridin-2-yl)propanoic acid (CAS No. 2580181-01-5)
3-(5-{(benzyloxy)carbonylamino}pyridin-2-yl)propanoic acid (CAS No. 2580181-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine and propanoic acid moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features, including the benzyloxycarbonyl protecting group, make it a versatile building block in medicinal chemistry.
The growing interest in 3-(5-{(benzyloxy)carbonylamino}pyridin-2-yl)propanoic acid is driven by its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators. Researchers are increasingly exploring its role in targeting protein-protein interactions and signaling pathways, which are hot topics in contemporary biomedical research. The compound's carboxylic acid functionality also allows for further derivatization, enhancing its utility in combinatorial chemistry.
One of the most frequently searched questions related to this compound is its synthetic route and purity optimization. Laboratories worldwide are investigating efficient methods to produce 3-(5-{(benzyloxy)carbonylamino}pyridin-2-yl)propanoic acid with high yield and minimal impurities. Advanced techniques such as HPLC purification and NMR characterization are often employed to ensure the compound meets the stringent requirements of pharmaceutical-grade materials.
Another area of interest is the compound's solubility and stability under various conditions. These properties are crucial for its application in in vitro and in vivo studies. Recent discussions in scientific forums highlight the need for standardized protocols to handle and store this compound, as its benzyloxycarbonyl group may be sensitive to certain environmental factors.
From an industrial perspective, 3-(5-{(benzyloxy)carbonylamino}pyridin-2-yl)propanoic acid is gaining traction as a key intermediate in the production of therapeutic agents. Its incorporation into peptide mimetics and heterocyclic scaffolds has opened new avenues for treating diseases such as cancer and inflammatory disorders. This aligns with the current trend of personalized medicine, where tailored molecular designs are essential for targeted therapies.
In summary, 3-(5-{(benzyloxy)carbonylamino}pyridin-2-yl)propanoic acid (CAS No. 2580181-01-5) represents a promising candidate for advancing drug discovery and development. Its multifaceted applications, coupled with ongoing research into its pharmacokinetic and toxicological profiles, underscore its importance in modern science. As the demand for innovative biopharmaceuticals continues to rise, this compound is poised to play a pivotal role in shaping the future of medicine.
2580181-01-5 (3-(5-{(benzyloxy)carbonylamino}pyridin-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)